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Compound of Interest

Compound Name: MC1568

Cat. No.: B8055978 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information for the successful use of MC1568 in in vivo

experiments.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving MC1568 for in vivo use?

A1: MC1568 is soluble in DMSO at concentrations up to 100 mM.[1] For in vivo administration,

a stock solution in DMSO is typically prepared first and then diluted into a final vehicle

formulation. It is recommended to keep the final concentration of DMSO in the working solution

to a minimum, ideally below 2% (v/v), to reduce potential toxicity to the animals.[2][3]

Q2: What are suitable vehicle formulations for administering MC1568 to animals?

A2: Two common vehicle formulations for MC1568 for intraperitoneal (i.p.) or oral

administration are:

A multi-component vehicle: 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.[4]

A simpler aqueous suspension: 0.5% Tween 80 in water.[5]

The choice of vehicle may depend on the required dose, administration route, and the specific

animal model.
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Q3: How should MC1568 be stored?

A3:

Solid form: Store at or below -20°C. It is stable for at least 12 months when stored as

directed.[4]

DMSO stock solutions: Aliquot and store at -20°C for up to 1 month or -80°C for up to 6

months.[2][6] Avoid repeated freeze-thaw cycles.[2]

Aqueous working solutions: It is highly recommended to prepare these solutions fresh on the

day of use. Do not store aqueous solutions for more than one day.[4]

Q4: What are the known administration routes and dosages for MC1568 in animal studies?

A4: MC1568 has been administered via intraperitoneal (i.p.) injection and oral gavage in

various studies. Dosages can vary depending on the animal model and the research question.

Reported dosages in rodents range from 0.5 mg/kg to 50 mg/kg.[7][8]
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Issue Possible Cause Recommended Solution

Precipitation of MC1568 in the

final vehicle.

The solubility of MC1568 is

limited in aqueous solutions.

The concentration of the

compound may be too high for

the chosen vehicle.

If precipitation occurs, gentle

heating and/or sonication can

be used to aid dissolution.[4]

Consider preparing a

suspension if a clear solution

cannot be achieved. Ensure

the working solution is

prepared fresh before each

use.

Adverse reactions in animals

after injection.

The vehicle, particularly at high

concentrations of DMSO, can

cause local irritation or

systemic toxicity.[3]

Reduce the percentage of

DMSO in the final injection

volume to less than 2%.[2] It is

advisable to include a vehicle-

only control group to assess

any effects of the vehicle itself.

[3]

Inconsistent experimental

results.

Degradation of the compound

due to improper storage or

handling. Inaccurate dosing.

Prepare fresh working

solutions daily.[4] Ensure the

stock solution has not

undergone multiple freeze-

thaw cycles.[2] Carefully

calculate and verify the dosage

based on the animal's body

weight.

Quantitative Data Summary
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Parameter Value Source

Solubility in DMSO Up to 100 mM [1]

Reported In Vivo Dosages 0.5 mg/kg (rat, i.p.) [7]

20 mg/kg (mouse, i.p.) [8]

40 mg/kg (rat, i.p.) [5]

50 mg/kg (mouse, oral gavage)

Storage (Solid) ≤ -20°C for at least 12 months [4]

Storage (DMSO Stock)
-20°C for up to 1 month; -80°C

for up to 6 months
[2][6]

Storage (Aqueous Solution)
Prepare fresh; do not store for

more than one day
[4]

Experimental Protocols
Preparation of MC1568 Formulation for Intraperitoneal
Injection (1 mg/mL)
This protocol is adapted from a commercially available formulation.[4]

Materials:

MC1568 powder

DMSO (sterile)

PEG300

Tween-80

Saline (0.9% NaCl, sterile)

Procedure:
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Prepare a 10 mg/mL stock solution of MC1568 in DMSO.

To prepare 1 mL of the final injection solution, add the components in the following order:

400 µL of PEG300

100 µL of the 10 mg/mL MC1568 stock solution in DMSO

Mix thoroughly until the solution is clear.

Add 50 µL of Tween-80 and mix until uniform.

Add 450 µL of sterile saline to bring the final volume to 1 mL.

If any precipitation is observed, use sonication to create a uniform suspension.

This formulation results in a 1 mg/mL suspended solution of MC1568 in a vehicle of 10%

DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.

Use the prepared solution on the same day.
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Caption: MC1568 inhibits Class IIa HDACs, stabilizing the repressive MEF2D-HDAC3/4

complex.
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Caption: General experimental workflow for in vivo studies using MC1568.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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